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Compound of Interest

Compound Name: (~2~H_13_)Hexan-1-ol

Cat. No.: B1339748 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, key

properties, and potential applications of Hexan-1-ol-d13. This deuterated analog of hexan-1-ol

is a valuable tool in various research and development fields, particularly in studies requiring

internal standards for mass spectrometry-based quantification.

Commercial Availability and Specifications
Hexan-1-ol-d13 is available from several reputable chemical suppliers. The primary vendors

identified are Santa Cruz Biotechnology and Sigma-Aldrich. While specific packaging sizes and

real-time pricing are subject to change and should be confirmed on the suppliers' websites, the

key technical specifications are summarized below.
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Parameter Specification Supplier(s)

CAS Number 204244-84-8
Santa Cruz Biotechnology,

Sigma-Aldrich[1]

Molecular Formula C6D13HO Santa Cruz Biotechnology[1]

Alternate Name Hexyl-d13 alcohol Santa Cruz Biotechnology[1]

Molecular Weight 115.25
Santa Cruz Biotechnology,

Sigma-Aldrich[1]

Isotopic Purity ≥98 atom % D Sigma-Aldrich

Chemical Purity ≥99% (CP) Sigma-Aldrich

Physical Form Liquid General

Refractive Index n20/D 1.414 (lit.) Sigma-Aldrich

Boiling Point 156.5 °C (lit.) Sigma-Aldrich

Melting Point -52 °C (lit.) Sigma-Aldrich

Density 0.918 g/mL at 25 °C Sigma-Aldrich

Sigma-Aldrich indicates that this product may be available in bulk and prepackaged quantities,

and interested parties should contact their Stable Isotopes Customer Service for pricing and

availability. Santa Cruz Biotechnology notes that Hexan-1-ol-d13 is classified as a Dangerous

Good for transport and may incur additional shipping charges.[1]

Representative Experimental Protocol: Use of
Hexan-1-ol-d13 as an Internal Standard for GC-MS
Analysis
The following is a representative protocol for the use of Hexan-1-ol-d13 as an internal standard

(IS) for the quantification of an analogous, non-deuterated analyte in a biological matrix by Gas

Chromatography-Mass Spectrometry (GC-MS). This protocol is a general guideline and should

be optimized for the specific analyte and matrix of interest.
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1. Preparation of Stock Solutions:

Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of the non-deuterated analyte

standard and dissolve it in 10 mL of a suitable solvent (e.g., methanol, ethyl acetate).

Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of Hexan-1-ol-d13 and

dissolve it in 10 mL of the same solvent.

2. Preparation of Calibration Standards:

Prepare a series of calibration standards by serial dilution of the analyte stock solution to

achieve a range of concentrations that bracket the expected analyte concentration in the

samples.

Spike each calibration standard with a fixed concentration of the Hexan-1-ol-d13 internal

standard solution. A typical final IS concentration might be 1 µg/mL.

3. Sample Preparation:

Thaw biological samples (e.g., plasma, urine) on ice.

To 100 µL of each sample, add the same fixed amount of the Hexan-1-ol-d13 internal

standard as used in the calibration standards.

Perform a liquid-liquid extraction by adding 500 µL of an appropriate organic solvent (e.g.,

ethyl acetate).

Vortex the mixture for 1 minute to ensure thorough mixing.

Centrifuge at 10,000 x g for 10 minutes to separate the organic and aqueous layers.

Carefully transfer the organic (upper) layer to a clean microcentrifuge tube.

Evaporate the solvent to dryness under a gentle stream of nitrogen.

Reconstitute the dried extract in 50 µL of the appropriate solvent for GC-MS analysis.

4. GC-MS Analysis:
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Gas Chromatograph (GC) Conditions (Example):

Column: Agilent CP-Sil 5 CB (or equivalent)

Injector Temperature: 250 °C

Oven Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp to 250 °C at 10

°C/min, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Mass Spectrometer (MS) Conditions (Example):

Ionization Mode: Electron Ionization (EI) at 70 eV

Acquisition Mode: Selected Ion Monitoring (SIM)

Ions to Monitor:

For the non-deuterated analyte: Determine the characteristic ions from its mass

spectrum.

For Hexan-1-ol-d13: Determine the characteristic ions from its mass spectrum (expect a

mass shift compared to the non-deuterated form).

5. Data Analysis:

Integrate the peak areas for the analyte and the internal standard in each sample and

calibration standard.

Calculate the ratio of the analyte peak area to the internal standard peak area.

Construct a calibration curve by plotting the peak area ratio against the concentration of the

analyte in the calibration standards.

Determine the concentration of the analyte in the unknown samples by interpolating their

peak area ratios on the calibration curve.
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Experimental Workflow and Signaling Pathway
Diagrams
The following diagrams illustrate a typical experimental workflow for using a deuterated internal

standard and a conceptual diagram of its role in a metabolic study.

Caption: Experimental workflow for quantification using a deuterated internal standard.

Caption: Conceptual role of Hexan-1-ol-d13 in a metabolic study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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